Cas no 15301-93-6 (Ethanamine,N-methyl-2-[(2-methylphenyl)phenylmethoxy]-)

Ethanamine,N-methyl-2-[(2-methylphenyl)phenylmethoxy]- Properties

Names and Identifiers

• Ethanamine,N-methyl-2-[(2-methylphenyl)phenylmethoxy]-
• Tofenacin
• Demethylorphenadrine
• N-Demethylorphenadrine
• N-Desmethylorphenadrine
• nororphenadrine
• Tofenacine
• J8.547B
• N-methyl-2-[(o-methyl-a-phenylbenzyl)oxy]-ethylamine
• N-Methyl-2-((2-methylphenyl)(phenyl)methoxy)ethanamine
• Ethylamine, N-methyl-2-((O-methyl-alpha-phenylbenzyl)oxy)-, (+)-
• UNII-WV5MS5T7YD
• Ethanamine, {N-methyl-2-[(2-methylphenyl)phenylmethoxy]-,} hydrochloride
• DTXSID50864578
• Tofenacin, (+)-
• N-(Methylamino)ethyl 2-methylbenzhydryl ether hydrochloride
• N-Desmethyl Orphenadrine
• BS 7331 hydrochloride
• N-methyl-2-[(2-methylphenyl)-phenylmethoxy]ethanamine
• Tofenacin [INN:BAN]
• N-methyl-2-[o-tolyl(phenyl)methoxy]ethanamine
• Ethanamine, N-methyl-2-((2-methylphenyl)phenylmethoxy)-
• ETHYLAMINE, N-METHYL-2-((O-METHYL-.ALPHA.-PHENYLBENZYL)OXY)-, (+)-
• 33431-05-9
• N-Demethylorphenadrine hydrochloride
• N-Demethyl orphenadrine
• SCHEMBL49290
• {N-Methyl-2-[(o-methyl-.alpha.-phenylbenzyl)oxy]ethylamine} hydrochloride
• 33431-04-8
• Tofenacinum [INN-Latin]
• Ethylamine, {N-methyl-2-[(o-methyl-.alpha.-phenylbenzyl)oxy]-,} hydrochloride
• Tofenacina [INN-Spanish]
• Phenyl-(o-tolylmethyl) (methylamino)ethyl ether hydrochloride
• TOFENACIN [WHO-DD]
• Elamol
• D67B6M43WW
• Tofenacina
• Tofenacinum
• TOFENACIN [INN]
• TOFENACIN [MI]
• Q7812962
• {N-Methyl-2-[.alpha.-(2-tolylbenzyl)oxy]ethylamine} hydrochloride
• Tofacine
• UNII-C4A112M10H
• UNII-D67B6M43WW
• N-Methyl-2-[(2-methylphenyl)(phenyl)methoxy]ethan-1-amine
• Tofenacin, (-)-
• BS 7331
• Tofenacine [INN-French]
• EINECS 239-338-0
• WV5MS5T7YD
• Tofenacine hydrochloride
• Ethanamine, N-methyl-2-[(2-methylphenyl)phenylmethoxy]-
• NSC113809
• N-Methyl-2-[(o-methyl-.alpha.-phenylbenzyl)oxy]ethylamine
• 15301-93-6
• CHEMBL2110923
• CHEBI:135046
• C4A112M10H
• {[2-(Phenyl-o-tolylmethoxy)ethyl]methylamine} hydrochloride
• Ethylamine, N-methyl-2-((O-methyl-alpha-phenylbenzyl)oxy)-, (-)-
• N-Methyl-2-[(2-methylphenyl)(phenyl)methoxy]ethanamine #
• N-Methyl-N-(2-((2-methylphenyl)(phenyl)methoxy)ethyl)amine
• FT-0675264
• ETHYLAMINE, N-METHYL-2-((O-METHYL-.ALPHA.-PHENYLBENZYL)OXY)-, (-)-
• N-METHYL-2-((O-METHYL-.ALPHA.-PHENYLBENZYL)OXY)ETHYLAMINE
• NS00051629
• NSC169432
• PNYKGCPSFKLFKA-UHFFFAOYSA-N
• demethylorphenadrine
• Nororphenadrine
• Tofenacin (free base)
• TOFENACIN
• +Expand

• InChIKey： PNYKGCPSFKLFKA-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H21NO/c1-14-8-6-7-11-16(14)17(19-13-12-18-2)15-9-4-3-5-10-15/h3-11,17-18H,12-13H2,1-2H3
• SMILES： CNCCOC(C1C=CC=CC=1C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 255.16200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 255.162314293g/mol
• Heavy Atom Count: 19
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• LogP: 3.71130
• PSA: 21.26000